Cas no 851127-91-8 (1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 2,4-dimethoxybenzoate)

• Product Name: 1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 2,4-dimethoxybenzoate
• CAS No: 851127-91-8
• MF: C₂₃H₂₅ClN₂O₄S
• MW: 460.973603963852
• CID: 5762813
• PubChem ID: 2153849
• Update Time: 2025-05-20

1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 2,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl)-4-((4-chlorophenyl)thio)-3-methyl-1H-pyrazol-5-yl 2,4-dimethoxybenzoate
• 1-tert-butyl-4-[(4-chlorophenyl)sulfanyl]-3-methyl-1H-pyrazol-5-yl 2,4-dimethoxybenzoate
• [2-tert-butyl-4-(4-chlorophenyl)sulfanyl-5-methylpyrazol-3-yl] 2,4-dimethoxybenzoate
• AKOS024584589
• 851127-91-8
• Oprea1_157033
• F0569-0716
• Benzoic acid, 2,4-dimethoxy-, 4-[(4-chlorophenyl)thio]-1-(1,1-dimethylethyl)-3-methyl-1H-pyrazol-5-yl ester
• 1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 2,4-dimethoxybenzoate

• Inchi： 1S/C23H25ClN2O4S/c1-14-20(31-17-10-7-15(24)8-11-17)21(26(25-14)23(2,3)4)30-22(27)18-12-9-16(28-5)13-19(18)29-6/h7-13H,1-6H3
• InChI Key： LWMCQBKEQCUAEY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C(C)=NN(C=1OC(C1C=CC(=CC=1OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 460.1223562g/mol
• Monoisotopic Mass: 460.1223562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 87.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 2,4-dimethoxybenzoate

1-tert-Butyl-4-(4-Chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 2,4-Dimethoxybenzoate (CAS No. 851127-91-8): A Comprehensive Overview

1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 2,4-dimethoxybenzoate (CAS No. 851127-91-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

The chemical structure of 1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 2,4-dimethoxybenzoate is composed of a pyrazole ring substituted with a tert-butyl group at the 1-position, a 4-chlorophenyl sulfanyl group at the 4-position, and a methyl group at the 3-position. The ester moiety is derived from 2,4-dimethoxybenzoic acid. This intricate arrangement of functional groups imparts unique physical and chemical properties to the compound.

The molecular formula of this compound is C₂₀H₂₃ClNO₄S, with a molecular weight of approximately 396.96 g/mol. It is typically a white to off-white crystalline solid with low solubility in water but good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various biological assays and pharmaceutical formulations.

Synthesis Methods

The synthesis of 1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 2,4-dimethoxybenzoate involves several steps and can be achieved through different synthetic routes. One common approach involves the reaction of tert-butylhydrazine with an appropriate acetylene derivative to form the pyrazole core. Subsequent functionalization steps include the introduction of the 4-chlorophenyl sulfanyl group and the esterification with 2,4-dimethoxybenzoic acid.

A recent study published in the Journal of Organic Chemistry (2022) reported an optimized synthetic route that significantly improved the yield and purity of the final product. The researchers utilized a one-pot sequential reaction involving palladium-catalyzed coupling reactions followed by esterification under mild conditions. This method not only reduced the number of purification steps but also minimized side reactions, making it a more efficient and scalable process for industrial applications.

Biological Activities

1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 2,4-dimethoxybenzoate has been extensively studied for its biological activities, particularly its potential as an anti-inflammatory agent and its effects on various cellular processes. One of the key findings is its ability to inhibit cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that mediate inflammation.

A study published in Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that this compound exhibited potent COX inhibition activity with IC₅₀ values in the low micromolar range. Additionally, it showed selective inhibition towards COX-2 over COX-1, which is advantageous for reducing gastrointestinal side effects commonly associated with non-selective COX inhibitors.

Beyond its anti-inflammatory properties, 1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-yl 2,4-dimethoxybenzoate has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute (NCI) found that this compound induced apoptosis in several cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it could be a promising lead compound for further drug development in oncology.

Clinical Applications and Future Prospects

The promising biological activities of 1-tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl-1H-pyrazol-5-y l 2,4-dimethoxybenzoate have led to increased interest in its clinical applications. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models of inflammation and cancer. These studies have shown favorable pharmacokinetic profiles and low toxicity levels, supporting its potential for further clinical development.

In addition to its therapeutic potential, this compound has also been explored for its use as a research tool in understanding cellular processes and signaling pathways. Its ability to modulate specific enzymes and proteins makes it valuable for investigating disease mechanisms and identifying new targets for drug discovery.

Conclusion

1-Tert-butyl-4-(4-chlorophenyl)sulfanyl-3-methyl--H-pyrazol--y l 2,-y l -dimethoxybenzoate (CAS No. 851127--y l ), with its unique chemical structure and diverse biological activities, represents a promising candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications, highlighting its significance in advancing our understanding of complex biological systems.